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Compound of Interest

Compound Name: Benzofuran-5-boronic acid

CAS No.: 331834-13-0

Cat. No.: B1275802

Get Quote

CAS Number: 331834-13-0

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzofuran-5-boronic acid, a key

building block in modern organic synthesis and drug discovery. This document details its

chemical properties, synthesis, and applications, with a focus on its role in the construction of

complex, biologically active molecules.

Chemical Properties and Safety Information
Benzofuran-5-boronic acid is a stable, solid organic compound. Below is a summary of its

key physical and chemical properties.
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Property Value Reference

CAS Number 331834-13-0 N/A

Molecular Formula C₈H₇BO₃ N/A

Molecular Weight 161.95 g/mol N/A

Appearance Light brown solid [1]

Melting Point Not available N/A

Boiling Point Not available N/A

Density Not available N/A

Solubility

Soluble in organic solvents

such as tetrahydrofuran and

ethyl acetate.

[1]

Safety and Handling: Benzofuran-5-boronic acid should be handled with care in a well-

ventilated laboratory, using appropriate personal protective equipment (PPE), including gloves

and safety glasses. Avoid inhalation of dust and contact with skin and eyes. For detailed safety

information, refer to the Safety Data Sheet (SDS).

Synthesis of Benzofuran-5-boronic Acid
A common and effective method for the synthesis of benzofuran-5-boronic acid involves the

lithiation of 5-bromobenzofuran followed by reaction with a borate ester.[1]

Experimental Protocol: Synthesis from 5-
Bromobenzofuran[1]

Reaction Setup: A solution of 5-bromobenzofuran (1.0 g, 5.0 mmol) in anhydrous

tetrahydrofuran (10 ml) is prepared in a flame-dried flask under an argon atmosphere.

Lithiation: The solution is cooled to -60°C. A hexane solution of n-butyllithium (1.5 M; 3.72 ml,

5.6 mmol) is added dropwise, maintaining the temperature at -60°C. The mixture is stirred at

this temperature for 30 minutes.
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Borylation: Trimethyl borate (0.69 ml, 6.0 mmol) is added to the reaction mixture. The

solution is then allowed to warm slowly to room temperature over a period of 4 hours.

Work-up: Water (5 ml) is added to the reaction mixture, which is then cooled to 5°C. The

tetrahydrofuran is removed under reduced pressure.

Acidification and Extraction: The pH of the residue is adjusted to 1 by the addition of 1N

hydrochloric acid. The aqueous layer is then extracted with ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is evaporated. The resulting residue is triturated with a

hexane/ether mixture, filtered, and dried to yield benzofuran-5-boronic acid as a light

brown solid (551 mg).

Diagram of Synthesis Workflow:
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Caption: Workflow for the synthesis of benzofuran-5-boronic acid.
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Applications in Suzuki-Miyaura Cross-Coupling
Reactions
Benzofuran-5-boronic acid is a versatile reagent in palladium-catalyzed Suzuki-Miyaura

cross-coupling reactions. This reaction is a powerful tool for the formation of carbon-carbon

bonds, enabling the synthesis of a wide array of substituted benzofurans, many of which are

scaffolds for biologically active compounds.[2][3]

General Experimental Protocol: Suzuki-Miyaura
Coupling[3][4]

Reaction Setup: In a reaction vessel, combine the aryl halide (1.0 equiv.), benzofuran-5-
boronic acid (1.1-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base

(e.g., K₃PO₄ or K₂CO₃, 2.0 equiv.).

Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent

and water (e.g., 1,4-dioxane/water 6:1).[2]

Reaction Conditions: The reaction mixture is heated under an inert atmosphere (e.g., argon

or nitrogen) at a temperature ranging from 80°C to 100°C. The reaction progress is

monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and

brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated

under reduced pressure. The crude product is then purified by flash column chromatography

on silica gel to yield the desired substituted benzofuran.

Diagram of Suzuki-Miyaura Catalytic Cycle:
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Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
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Role in the Synthesis of Bioactive Molecules
The benzofuran scaffold is a core component in numerous natural products and synthetic

compounds that exhibit a wide range of biological activities, including anticancer, antibacterial,

and anti-inflammatory properties.[4] Benzofuran-5-boronic acid serves as a crucial

intermediate for introducing the benzofuran moiety at the 5-position, which can be critical for

biological efficacy.

Example: Synthesis of Substituted Benzofuran-2-
carboxylates and their Biological Activity
In a study by Khan et al., various aryl boronic acids were coupled with a bromo-benzofuran

derivative to synthesize a series of methyl 5-arylbenzofuran-2-carboxylates. These compounds

were then evaluated for their α-glucosidase inhibitory potential.[2]

Compound Aryl Boronic Acid Yield (%)
α-Glucosidase
Inhibition IC₅₀ (µM)

4a

4-

Methylphenylboronic

acid

89 47.3 ± 2.30

4b

4-

Chlorophenylboronic

acid

67 58.2 ± 1.95

4c
3-Nitrophenylboronic

acid
72 65.7 ± 2.10

4d

4-

Formylphenylboronic

acid

75 71.4 ± 2.25

4e Phenylboronic acid 77 75.1 ± 2.38

4f

4-

Methoxyphenylboronic

acid

79 78.3 ± 2.44

Acarbose (Standard) - - 375.82 ± 1.76
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The results demonstrate that the synthesized benzofuran derivatives exhibit significant α-

glucosidase inhibition compared to the standard drug, acarbose, highlighting the potential of

these compounds in the development of new antidiabetic agents.[2]

Spectroscopic Data
While specific, high-resolution spectra for benzofuran-5-boronic acid are not readily available

in all public databases, representative data for the parent benzofuran molecule and related

derivatives can be used for structural elucidation and comparison.

¹H NMR: The proton NMR spectrum of benzofuran shows characteristic signals for the

aromatic and furan protons. For benzofuran-5-boronic acid, one would expect to see the

disappearance of the proton at the 5-position and the appearance of a signal for the boronic

acid protons.[5]

¹³C NMR: The carbon NMR spectrum provides information about the carbon skeleton. The

carbon attached to the boron atom will typically show a broad signal or may not be observed

due to quadrupolar relaxation.[6]

IR Spectroscopy: The infrared spectrum will show characteristic absorption bands for the

aromatic C-H and C=C stretching vibrations, as well as bands associated with the B-O and

O-H bonds of the boronic acid group. The NIST WebBook provides an IR spectrum for the

parent benzofuran.[7]

Mass Spectrometry: Mass spectrometry can be used to determine the molecular weight and

fragmentation pattern of the molecule. The NIST WebBook provides a mass spectrum for the

parent benzofuran.[8]

Researchers can find and purchase spectroscopic data for benzofuran-5-boronic acid from

various commercial suppliers.[9]

This technical guide provides a foundational understanding of benzofuran-5-boronic acid for

its application in research and development. Its utility as a synthetic intermediate, particularly in

the construction of novel compounds with therapeutic potential, is well-established, making it a

valuable tool for medicinal chemists and drug discovery professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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